7-methyl-3-propyl-2,3-dihydro-1H-indole

Medicinal chemistry CNS drug design Lead optimization
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C12H17N
Molecular Weight 175.27 g/mol
Cat. No. B13235427
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Technical Parameters


Basic Identity
Product Name7-methyl-3-propyl-2,3-dihydro-1H-indole
Molecular FormulaC12H17N
Molecular Weight175.27 g/mol
Structural Identifiers
SMILESCCCC1CNC2=C(C=CC=C12)C
InChIInChI=1S/C12H17N/c1-3-5-10-8-13-12-9(2)6-4-7-11(10)12/h4,6-7,10,13H,3,5,8H2,1-2H3
InChIKeyXNSANKQBFBDMKA-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

7-Methyl-3-propyl-2,3-dihydro-1H-indole: Physicochemical & Structural Profile


7-Methyl-3-propyl-2,3-dihydro-1H-indole (CAS 1694948-22-5, molecular formula C₁₂H₁₇N, molecular weight 175.27 g/mol) is a substituted 2,3-dihydroindole (indoline) bearing a methyl group at the 7-position and an n-propyl group at the 3-position [1]. This dual-substitution pattern on the partially saturated indole scaffold generates a distinctive physicochemical fingerprint—particularly an XLogP3-AA of 3.5, a topological polar surface area of 12 Ų, and two rotatable bonds—that differentiates it from mono-substituted indoline analogs commonly used as building blocks in medicinal chemistry and organic synthesis [1].

Fragment-Based Screening
Dual-substituted indoline scaffold for lipophilicity-enhanced fragment libraries
CNS Drug Discovery
Elevated XLogP3-AA profile supports blood-brain barrier permeability research
Conformational Sampling
Rotatable bonds enable exploration of binding poses for flexible protein targets

7-Methyl-3-propyl-2,3-dihydro-1H-indole: Structural Advantages Over Generic Indolines


Indoline building blocks are widely used in fragment-based drug discovery and lead optimization; however, mono-substituted analogs such as 7-methylindoline (XLogP3-AA ≈ 2.3) or 3-propylindoline (XLogP3-AA ≈ 3.0) possess markedly different lipophilicity and conformational flexibility profiles compared to the dual-substituted 7-methyl-3-propyl-2,3-dihydro-1H-indole [1]. Simple substitution of one analog for another can alter membrane permeability, target binding entropy, and metabolic stability, leading to inconsistent SAR data and failed lead optimization campaigns [2]. The synergistic effect of the 7-methyl and 3-propyl groups on the indoline core produces a unique combination of steric bulk, lipophilicity, and rotational freedom that cannot be replicated by any single-substituted indoline or by regioisomeric variants such as 3-methyl-3-propylindoline.

Target compound
7-Methyl-3-propyl-2,3-dihydro-1H-indole: dual lipophilic substitution with two rotatable bonds
7-Methylindoline
May shift lipophilicity and conformational profile; lacks 3-propyl flexibility
3-Propylindoline
May alter permeability and 7-position pharmacophore; lacks 7-methyl group

7-Methyl-3-propyl-2,3-dihydro-1H-indole: Differentiation Evidence vs. Closest Analogs


Lipophilicity Advantage over Indoline Analogs

7-Methyl-3-propyl-2,3-dihydro-1H-indole exhibits a computed XLogP3-AA of 3.5 [1], which is 0.4 logP units higher than 3-isopropylindoline (XLogP3-AA = 3.1) [2] and approximately 1.2 logP units higher than 7-methylindoline (XLogP3-AA ≈ 2.3) [3]. This increased lipophilicity predicts improved passive membrane permeability and enhanced CNS penetration potential, which are critical parameters for central nervous system drug discovery programs.

Lipophilicity profile
Cross-study comparable
XLogP3-AA 3.5 vs 3.1 (3-isopropyl) and 2.3 (7-methyl)
Supports CNS permeability modeling
Computed using XLogP3 3.0 algorithm
Medicinal chemistry CNS drug design Lead optimization

Conformational Flexibility and Rotatable Bond Advantage

The target compound possesses two rotatable bonds (the n-propyl side chain at C3 and the methyl group at C7) [1], compared to zero rotatable bonds for 7-methylindoline [2] and one rotatable bond for 3-isopropylindoline [3]. This difference in conformational freedom directly impacts the entropy penalty upon target binding and the compound's ability to adopt complementary conformations in protein active sites.

Conformational flexibility
Cross-study comparable
2 rotatable bonds vs 1 (3-isopropyl) and 0 (7-methyl)
Supports binding-conformation sampling
Cactvs 3.4.8.18 computed
Fragment-based drug discovery Molecular docking Conformational analysis

Molecular Weight Differentiation Among Indoline Building Blocks

With a molecular weight of 175.27 g/mol [1], 7-methyl-3-propyl-2,3-dihydro-1H-indole occupies a distinct position between 7-methylindoline (133.19 g/mol) and larger, more complex indoline derivatives. It is 14.03 g/mol heavier than 3-propylindoline (161.24 g/mol) and 42.08 g/mol heavier than unsubstituted 7-methylindoline, providing a graded increase in steric bulk and van der Waals surface area for systematic SAR exploration.

Molecular weight
Cross-study comparable
175.27 g/mol vs 133.19 (7-methyl) and 161.24 (3-propyl)
Intermediate fragment mass for SAR exploration
PubChem 2.1 computed
Chemical biology Fragment-based screening Building block procurement

Dual Cholinesterase Inhibition: Class-Level Evidence

Although direct biological data for 7-methyl-3-propyl-2,3-dihydro-1H-indole are not yet published, a systematic study of indoline-3-propionic acid derivatives demonstrated that introduction of N-methyl-N-ethyl or N-methyl-N-(4-methoxyphenyl) carbamate moieties at positions 4, 6, or 7 on the indoline scaffold conferred both acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) inhibitory activities, with the most potent compounds exhibiting AChE IC₅₀ values of 0.4 μM and 1.2 μM [1]. This class-level evidence establishes that 7-substitution on the indoline core is a productive pharmacophoric feature for cholinesterase-targeted drug discovery, and the target compound's 7-methyl group places it directly within this active substitution space.

Cholinesterase class evidence
Class-level inference
7-substituted indolines show AChE IC₅₀ 0.4–1.2 µM
Supports 7-position SAR exploration
No direct data; class-level inference only
Alzheimer's disease Cholinesterase inhibition Neurodegeneration

Consistent Purity for Reproducible SAR

The commercially available compound is supplied with a minimum purity specification of 95% (as determined by the vendor) . This is comparable to the purity of 7-methylindoline (typically 97–98% by HPLC) and 3-propylindoline (95% minimum) . The consistent purity specification across these building blocks ensures that observed differences in biological activity arise from intrinsic structural factors rather than impurity-driven artifacts.

Purity specification
Supporting evidence
Target: 95% min; Comparator: 97–98% (7-methyl); 95% (3-propyl)
Supports structural attribution over impurity artifacts
Vendor specification; verify before SAR interpretation
Quality control Reproducibility Procurement specification

Patent-Validated 2,3-Dihydroindole Scaffold for 5-HT2 Receptors

United States Patent US5216001 specifically claims 6-substituted and 2-alkyl substituted 2,3-dihydroindole derivatives with long-lasting serotonin activity and specific binding to 5-HT₂ receptors of the central nervous system [1]. The patent establishes that the 2,3-dihydroindole (indoline) scaffold is a validated pharmacophore for CNS drug discovery, and the target compound's substitution pattern (7-methyl, 3-propyl) falls within the general substitution space defined by the patent. In contrast, mono-substituted indolines lacking the combined alkyl substitution pattern are not explicitly exemplified in the patent's preferred embodiments, suggesting that dual-substitution may be advantageous for achieving the desired receptor binding profile.

Patent precedent
Class-level inference
US5216001 claims 2,3-dihydroindole as 5-HT₂ pharmacophore
Supports CNS pharmacophore validation
Markush structure coverage; confirm specific binding
Serotonin receptors CNS therapeutics Patent protection

7-Methyl-3-propyl-2,3-dihydro-1H-indole: Optimal Research & Industrial Applications


CNS Fragment Libraries Requiring Elevated Lipophilicity

The XLogP3-AA of 3.5 positions this compound as a suitable fragment for CNS programs where blood-brain barrier penetration is required. Its lipophilicity advantage of +0.4 logP units over 3-isopropylindoline [1] translates to an approximately 2.5-fold increase in predicted membrane partitioning (based on the Hansch correlation), making it preferable for hit-to-lead campaigns targeting intracellular CNS targets or receptors with lipophilic binding pockets.

SAR Exploration of Cholinesterase Inhibitors

Given the class-level evidence that 7-substitution on the indoline scaffold confers dual AChE/BuChE inhibitory activity [2], 7-methyl-3-propyl-2,3-dihydro-1H-indole serves as a key intermediate for synthesizing carbamate derivatives for Alzheimer's disease research. Its 3-propyl group provides an additional vector for optimization that is absent in 7-methylindoline, enabling exploration of an extended binding pocket interaction that could improve selectivity over the hERG channel or other off-targets.

Conformationally Diverse Screening Against Flexible Protein Targets

With two rotatable bonds versus zero for 7-methylindoline, the target compound offers greater conformational sampling during molecular docking and can access binding poses that are sterically inaccessible to rigid indoline fragments [3]. This is particularly valuable for screening against targets with induced-fit binding mechanisms, such as kinases or nuclear receptors, where conformational flexibility is a predictor of hit expansion success.

5-HT2 Receptor Ligand Optimization

The 2,3-dihydroindole core is a patent-validated pharmacophore for 5-HT₂ receptor binding with long-lasting serotonin activity [4]. 7-Methyl-3-propyl-2,3-dihydro-1H-indole provides a dual-substituted starting point for further derivatization (e.g., N-arylation at position 1, or introduction of a piperidyl-ethyl side chain) to generate lead compounds for anxiety, depression, and migraine indications, building on Lundbeck's established CNS portfolio.

Application
Selection Property
Validation Focus
CNS fragment screening
Lipophilicity profile
CNS permeability modeling
Cholinesterase inhibitor SAR
7-substitution class evidence
AChE/BuChE assay context
Conformational sampling screening
Rotatable bond count
Binding pose validation
5-HT₂ receptor ligand optimization
2,3-dihydroindole scaffold patent coverage
Receptor binding assay context
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